Cas no 91376-19-1 (N-(2-Aminoethyl)oxane-3-carboxamide)

• Product Name: N-(2-Aminoethyl)oxane-3-carboxamide
• CAS No: 91376-19-1
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 2813808
• PubChem ID: 15035311
• Update Time: 2025-04-21

N-(2-Aminoethyl)oxane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10499072
• N-(2-Aminoethyl)oxane-3-carboxamide
• AKOS012052425
• DTXSID60567301
• LAXCYMVJBDHZDI-UHFFFAOYSA-N
• N-(2-aminoethyl)tetrahydropyran-3-carboxamide
• 91376-19-1

• Inchi： 1S/C8H16N2O2/c9-3-4-10-8(11)7-2-1-5-12-6-7/h7H,1-6,9H2,(H,10,11)
• InChI Key： LAXCYMVJBDHZDI-UHFFFAOYSA-N
• SMILES： O1CCCC(C(NCCN)=O)C1

Computed Properties

• Exact Mass: 172.121177757Da
• Monoisotopic Mass: 172.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 64.4Ų